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Abstract

N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is a symmetrical oxalamide derivative with
potential applications in medicinal chemistry and coordination chemistry. This document
provides a comprehensive overview of its chemical structure, properties, and known biological
activities. While detailed experimental data remains limited in publicly accessible literature, this
guide consolidates available information on its synthesis, potential anticancer and antimicrobial
properties, and its role as a ligand. This paper aims to serve as a foundational resource for
researchers interested in the further investigation and development of this compound.

Chemical Structure and Properties

N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is characterized by a central oxalamide core to
which two diethylaminoethyl side chains are attached. This structure imparts both hydrogen
bonding capabilities, through the amide groups, and basic centers in the form of the tertiary
amine functionalities.

Chemical Structure:

Table 1: Chemical and Physical Properties
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Property Value Source

Molecular Formula C14H30N402 --INVALID-LINK--[1]
Molecular Weight 286.41 g/mol --INVALID-LINK--[1]
CAS Number 5432-13-3 --INVALID-LINK--[1]
Melting Point 169-171°C --INVALID-LINK--[2]
SMILES CEN(COICENCEO)CFOINC --INVALID-LINK--[3]

CN(CcC)cC
Solubility Data not available
pKa Data not available
Synthesis

A specific, detailed experimental protocol for the synthesis of N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide is not readily available in the reviewed literature. However, a
general and common method for the synthesis of N,N'-disubstituted oxalamides involves the
reaction of a primary amine with oxalyl chloride.[2]

Based on this, a plausible synthetic route for N1,N2-Bis(2-(diethylamino)ethyl)oxalamide is
the reaction of N,N-diethylethylenediamine with oxalyl chloride in a suitable solvent and in the
presence of a base to neutralize the hydrochloric acid byproduct.

Proposed Synthetic Workflow:
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Caption: Proposed synthesis workflow for N1,N2-Bis(2-(diethylamino)ethyl)oxalamide.
Experimental Protocol (Hypothetical):

o Dissolution: Dissolve N,N-diethylethylenediamine (2 equivalents) and a non-nucleophilic
base such as triethylamine (2.2 equivalents) in a suitable anhydrous solvent like
dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

e Cooling: Cool the solution to 0°C in an ice bath.

» Addition of Oxalyl Chloride: Slowly add a solution of oxalyl chloride (1 equivalent) in the
same solvent to the cooled amine solution with vigorous stirring.
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e Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for several
hours until the reaction is complete (monitored by TLC or LC-MS).

o Workup: Quench the reaction with water. Separate the organic layer, and wash it
successively with dilute agueous acid, saturated aqueous sodium bicarbonate, and brine.

» Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
sodium sulfate), filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by recrystallization from a suitable solvent system or by
column chromatography on silica gel.

Biological and Chemical Properties
Anticancer and Antimicrobial Potential

While specific quantitative data such as IC50 or Minimum Inhibitory Concentration (MIC) values
for N1,N2-Bis(2-(diethylamino)ethyl)oxalamide are not available in the public domain, the
broader class of oxalamide derivatives has been investigated for such properties. Some
studies on other oxalamide derivatives have reported potential anticancer and antimicrobial
activities.[1][2] The proposed mechanism of action involves the diethylamino groups forming
hydrogen bonds and electrostatic interactions with biological targets.[2]

Coordination Chemistry

The presence of multiple nitrogen and oxygen atoms makes N1,N2-Bis(2-
(diethylamino)ethyl)oxalamide an effective chelating ligand for various metal ions. It can form
stable complexes with metal ions, and this property is valuable in the study of metal-ligand
interactions which are crucial in many biological systems.[4]

Logical Relationship of Properties:
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Caption: Interplay of structure and properties of the target molecule.

Future Directions

The existing data on N1,N2-Bis(2-(diethylamino)ethyl)oxalamide suggests it is a compound
of interest for further research. Key areas for future investigation include:

Detailed Synthesis and Characterization: Development and publication of a detailed,
optimized synthesis protocol and full characterization of its physicochemical properties,
including solubility and pKa.

Quantitative Biological Evaluation: Systematic screening of the compound against a panel of
cancer cell lines and microbial strains to determine its IC50 and MIC values.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways through which this compound exerts its biological effects.

Coordination Chemistry Exploration: Synthesis and characterization of its metal complexes
and evaluation of their potential applications, for instance, as catalysts or therapeutic agents.

Conclusion
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N1,N2-Bis(2-(diethylamino)ethyl)oxalamide presents a promising scaffold for further
investigation in medicinal and materials chemistry. This guide consolidates the currently
available information to provide a starting point for researchers. The lack of comprehensive
experimental data highlights the need for further studies to fully understand and exploit the
potential of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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